Cas no 1214809-47-8 (1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine)

• Product Name: 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine
• CAS No: 1214809-47-8
• MF: C₁₉H₂₄ClN₃O
• MW: 345.866363525391
• CID: 6311262
• PubChem ID: 45905589
• Update Time: 2025-07-21

1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS034352039
• [4-(3-chlorophenyl)piperazin-1-yl]-(1-prop-2-ynylpiperidin-2-yl)methanone
• NCGC00337752-01
• Z445007000
• EN300-26622552
• 1214809-47-8
• 1-(3-chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine
• AB01329413-02
• 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine

• Inchi： 1S/C19H24ClN3O/c1-2-9-22-10-4-3-8-18(22)19(24)23-13-11-21(12-14-23)17-7-5-6-16(20)15-17/h1,5-7,15,18H,3-4,8-14H2
• InChI Key： HCDBDJQHNMPKTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC1)C(C1CCCCN1CC#C)=O

Computed Properties

• Exact Mass: 345.1607901g/mol
• Monoisotopic Mass: 345.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.8Ų

Additional information on 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine

1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine: A Novel Compound with Promising Therapeutic Potential

1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine, with the CAS number 1214809-47-8, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex structure, which combines aromatic and aliphatic moieties through a piperazine ring. The molecular framework is designed to interact with multiple biological targets, making it a potential candidate for the development of novel therapeutics. Recent studies have highlighted its potential applications in neurodegenerative diseases and inflammatory conditions, underscoring the importance of further research in this area.

The 1-(3-Chlorophenyl) substituent in this molecule plays a critical role in modulating its biological activity. The chloro group at the para position of the phenyl ring contributes to the compound's hydrophobicity and enhances its ability to cross biological membranes. This feature is particularly important for drugs targeting central nervous system (CNS) disorders, where efficient brain penetration is essential. The prop-2-yn-1-yl group, a terminal alkyne, adds structural diversity and may influence the compound's reactivity and binding affinity to specific receptors. Together, these functional groups create a unique chemical profile that differentiates this compound from existing pharmaceutical agents.

Recent advances in medicinal chemistry have focused on the development of compounds with multifunctional properties, and 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine exemplifies this trend. The piperazine ring, a common structural motif in pharmaceuticals, serves as a versatile scaffold for drug design. Its ability to form hydrogen bonds and engage in π-π interactions with biological targets makes it an attractive platform for developing drugs with high specificity and potency. The piperidine-2-carbonyl moiety further enhances the compound's pharmacological profile by introducing additional functional groups that can modulate its interactions with cellular targets.

Emerging research suggests that this compound may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The 1-(3-Chlorophenyl) fragment has been shown to exhibit neuroprotective properties in preclinical studies, while the prop-2-yn-1-yl group may contribute to its ability to cross the blood-brain barrier. These characteristics make it a promising candidate for the development of drugs targeting CNS disorders. Additionally, the compound's ability to modulate inflammatory pathways has been explored in recent studies, highlighting its potential as an anti-inflammatory agent.

The synthesis of 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine involves a series of well-defined chemical reactions that ensure the formation of the desired molecular structure. The use of catalytic methods and green chemistry principles has been emphasized in recent synthetic approaches, reflecting the industry's shift toward sustainable and environmentally friendly practices. These advancements not only improve the efficiency of the synthesis process but also reduce the environmental impact associated with traditional pharmaceutical manufacturing.

Pharmacological studies on this compound have revealed its potential as a modulator of various biological pathways. The 1-(3-Chlorophenyl) group may interact with specific receptors involved in neuroprotection, while the prop-2-yn-1-yl moiety could influence the compound's reactivity with cellular enzymes. The piperazine ring, a key structural element, is known to engage in hydrogen bonding with target proteins, enhancing the compound's binding affinity. These interactions are critical for the compound's ability to exert its therapeutic effects at the molecular level.

Recent in vitro and in vivo studies have demonstrated the compound's potential in modulating inflammatory responses. The 1-(3-Chlorophenyl) substituent has been shown to inhibit the production of pro-inflammatory cytokines, while the prop-2-yn-1-yl group may contribute to its ability to suppress oxidative stress. These findings suggest that the compound could be developed into a novel therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine presents both opportunities and challenges for drug development. While its multifunctional nature offers potential for targeting multiple disease pathways, it also requires careful optimization to ensure optimal pharmacokinetic and pharmacodynamic properties. Ongoing research is focused on refining the compound's structure to enhance its therapeutic efficacy while minimizing potential side effects.

Advancements in computational chemistry and molecular modeling have played a crucial role in the study of this compound. These tools enable researchers to predict the compound's interactions with biological targets and optimize its structure for improved therapeutic outcomes. The use of machine learning algorithms and artificial intelligence in drug discovery has further accelerated the development of novel compounds like 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine, highlighting the transformative impact of technology on modern pharmaceutical research.

As the field of medicinal chemistry continues to evolve, compounds like 1-(3-Chlorophenyl)-4-[1-(prop-2-yn-1-yl)piperidine-2-carbonyl]piperazine represent a new frontier in drug development. Their complex structures and multifunctional properties offer exciting possibilities for the treatment of a wide range of diseases. Continued research and innovation in this area are expected to lead to the discovery of even more effective therapeutic agents in the future.